Cas no 1213085-68-7 (4-(1R)-1-aminoethylbenzene-1,2,3-triol)

• Product Name: 4-(1R)-1-aminoethylbenzene-1,2,3-triol
• CAS No: 1213085-68-7
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6497230
• PubChem ID: 55277015
• Update Time: 2024-01-13

4-(1R)-1-aminoethylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(1R)-1-aminoethylbenzene-1,2,3-triol
• AKOS006328295
• 1213085-68-7
• 4-[(1R)-1-aminoethyl]benzene-1,2,3-triol
• EN300-1827581

• Inchi： 1S/C8H11NO3/c1-4(9)5-2-3-6(10)8(12)7(5)11/h2-4,10-12H,9H2,1H3/t4-/m1/s1
• InChI Key： XLBBOZCOFVBBSO-SCSAIBSYSA-N
• SMILES： OC1C(=C(C=CC=1[C@@H](C)N)O)O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives